3H-(1)Benzopyrano(4,3-C)isoxazole, 3-((4-((2E)-3-(4-fluorophenyl)-2-methyl-2-propen-1-yl)-1-piperazinyl)methyl)-3a,4-dihydro-7,8-dimethoxy-, (cis)-(+)-
Catalog No.
S3351247
CAS No.
452314-01-1
M.F
C27H32FN3O4
M. Wt
481.6 g/mol
Availability
In Stock
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CAS Number
452314-01-1
Product Name
3H-(1)Benzopyrano(4,3-C)isoxazole, 3-((4-((2E)-3-(4-fluorophenyl)-2-methyl-2-propen-1-yl)-1-piperazinyl)methyl)-3a,4-dihydro-7,8-dimethoxy-, (cis)-(+)-
IUPAC Name
(3R,3aS)-3-[[4-[(E)-3-(4-fluorophenyl)-2-methylprop-2-enyl]piperazin-1-yl]methyl]-7,8-dimethoxy-3a,4-dihydro-3H-chromeno[4,3-c][1,2]oxazole
Molecular Formula
C27H32FN3O4
Molecular Weight
481.6 g/mol
InChI
InChI=1S/C27H32FN3O4/c1-18(12-19-4-6-20(28)7-5-19)15-30-8-10-31(11-9-30)16-26-22-17-34-23-14-25(33-3)24(32-2)13-21(23)27(22)29-35-26/h4-7,12-14,22,26H,8-11,15-17H2,1-3H3/b18-12+/t22-,26-/m0/s1
InChI Key
UCNOTTVNPRSTFW-XSFNXXSESA-N
Canonical SMILES
CC(=CC1=CC=C(C=C1)F)CN2CCN(CC2)CC3C4COC5=CC(=C(C=C5C4=NO3)OC)OC
Isomeric SMILES
C/C(=C\C1=CC=C(C=C1)F)/CN2CCN(CC2)C[C@H]3[C@@H]4COC5=CC(=C(C=C5C4=NO3)OC)OC
XLogP3
4.3
Hydrogen Bond Acceptor Count
8
Exact Mass
481.23768467 g/mol
Monoisotopic Mass
481.23768467 g/mol
Heavy Atom Count
35
UNII
0878P6YAG6
Dates
Modify: 2023-07-26
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